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Compound of Interest

Compound Name: Solvent Yellow 56

Cat. No.: B1223160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are proposed based on the known

physicochemical properties of Solvent Yellow 56. To date, there is a lack of established and

validated protocols for the use of Solvent Yellow 56 in live-cell imaging. The methodologies

provided herein are intended as a guide for researchers to explore its potential as a live-cell

imaging agent and will require experimental validation.

Introduction
Solvent Yellow 56, also known as C.I. 11021, is a lipophilic azo dye characterized by its

vibrant yellow color.[1][2] Traditionally, it has been utilized for coloring non-aqueous materials

such as oils, fats, waxes, and plastics.[2][3] Its solubility in organic solvents and lipids suggests

its potential as a fluorescent probe for visualizing lipid-rich structures within living cells, such as

lipid droplets. These organelles are crucial in cellular energy homeostasis, lipid metabolism,

and have been implicated in various disease states, including metabolic disorders and cancer.

The development of novel, cost-effective probes for lipid droplet dynamics is therefore of

significant interest in biomedical research and drug development.

This document provides a summary of the known properties of Solvent Yellow 56 and outlines

a hypothetical framework for its application in live-cell imaging, including protocols for

determining its spectral characteristics, assessing its cytotoxicity, and performing live-cell

staining and imaging.
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Physicochemical and Fluorescent Properties
A summary of the known properties of Solvent Yellow 56 is presented below. It is important to

note that key fluorescence parameters such as excitation and emission maxima, quantum

yield, and photostability in aqueous and cellular environments are not well-documented and

must be determined experimentally.

Property Value Reference

Chemical Name
N,N-diethyl-p-

(phenylazo)aniline
[2]

CAS Number 2481-94-9

Molecular Formula C₁₆H₁₉N₃

Molecular Weight 253.34 g/mol

Appearance Reddish-yellow powder

Solubility

Insoluble in water; Soluble in

organic solvents, oils, fats, and

waxes.

Chemical Class Azo dye

Proposed Application: Imaging of Cellular Lipid
Droplets
Given its high lipophilicity, Solvent Yellow 56 is hypothesized to preferentially accumulate in

neutral lipid-rich organelles, primarily lipid droplets. This would make it a potential candidate for

a "turn-on" fluorescent probe, where its fluorescence intensity increases significantly in the non-

polar environment of the lipid droplet core compared to the aqueous cytoplasm. This

solvatochromic behavior is a desirable characteristic for live-cell imaging probes as it can

reduce background fluorescence and enhance signal-to-noise ratio.

Proposed Mechanism of Action and Visualization
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The proposed mechanism involves the passive diffusion of the lipophilic Solvent Yellow 56
across the plasma and organellar membranes of living cells. Upon entering the hydrophobic

interior of lipid droplets, the dye's fluorescence, which may be quenched in aqueous

environments, is expected to be enhanced. This would allow for the specific visualization of

lipid droplets using fluorescence microscopy.
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Seed cells in 96-well plate

Allow cells to adhere overnight

Prepare serial dilutions of Solvent Yellow 56

Replace medium with dye-containing medium

Incubate for desired time period

Perform cytotoxicity assay (e.g., MTT)

Analyze results to determine non-toxic concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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